(2R,4R)-2-((R)-2-(2-Hydroxyphenyl)-4,5-dihydrothiazol-4-yl)-3-methylthiazolidine-4-carboxylic acid
Catalog No.
S540665
CAS No.
69772-54-9
M.F
C14H16N2O3S2
M. Wt
324.4 g/mol
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CAS Number
69772-54-9
Product Name
(2R,4R)-2-((R)-2-(2-Hydroxyphenyl)-4,5-dihydrothiazol-4-yl)-3-methylthiazolidine-4-carboxylic acid
IUPAC Name
(2R,4R)-2-[(4R)-2-(2-hydroxyphenyl)-4,5-dihydro-1,3-thiazol-4-yl]-3-methyl-1,3-thiazolidine-4-carboxylic acid
Molecular Formula
C14H16N2O3S2
Molecular Weight
324.4 g/mol
InChI
InChI=1S/C14H16N2O3S2/c1-16-10(14(18)19)7-21-13(16)9-6-20-12(15-9)8-4-2-3-5-11(8)17/h2-5,9-10,13,17H,6-7H2,1H3,(H,18,19)/t9-,10+,13-/m1/s1
InChI Key
NYBZAGXTZXPYND-GDVCOKDOSA-N
SMILES
CN1C(CSC1C2CSC(=N2)C3=CC=CC=C3O)C(=O)O
Solubility
Soluble in DMSO
Synonyms
Pyochelin; Pyochelin I; Pyocheline
Canonical SMILES
CN1C(CSC1C2CSC(=N2)C3=CC=CC=C3O)C(=O)O
Isomeric SMILES
CN1[C@@H](CS[C@@H]1[C@H]2CSC(=N2)C3=CC=CC=C3O)C(=O)O
Description
The exact mass of the compound Pyochelin is 324.0602 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Hydrocarbons, Cyclic - Hydrocarbons, Aromatic - Benzene Derivatives - Phenols - Supplementary Records. It belongs to the ontological category of pyochelin in the ChEBI Ontology tree. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
Purity
>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
XLogP3
-0.3
Exact Mass
324.0602
Appearance
Solid powder
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
MeSH Pharmacological Classification
Antifungal Agents
Wikipedia
Pyochelin I
Dates
Last modified: 02-18-2024
1: Hoegy F, Mislin GL, Schalk IJ. Pyoverdine and pyochelin measurements. Methods Mol Biol. 2014;1149:293-301. doi: 10.1007/978-1-4939-0473-0_24. PubMed PMID: 24818914.
2: Youard ZA, Wenner N, Reimmann C. Iron acquisition with the natural siderophore enantiomers pyochelin and enantio-pyochelin in Pseudomonas species. Biometals. 2011 Jun;24(3):513-22. doi: 10.1007/s10534-010-9399-9. Epub 2010 Dec 25. Review. PubMed PMID: 21188474.
3: Noël S, Hoegy F, Rivault F, Rognan D, Schalk IJ, Mislin GL. Synthesis and biological properties of thiazole-analogues of pyochelin, a siderophore of Pseudomonas aeruginosa. Bioorg Med Chem Lett. 2014 Jan 1;24(1):132-5. doi: 10.1016/j.bmcl.2013.11.054. Epub 2013 Dec 4. PubMed PMID: 24332092.
4: Lin J, Zhang W, Cheng J, Yang X, Zhu K, Wang Y, Wei G, Qian PY, Luo ZQ, Shen X. A Pseudomonas T6SS effector recruits PQS-containing outer membrane vesicles for iron acquisition. Nat Commun. 2017 Mar 28;8:14888. doi: 10.1038/ncomms14888. PubMed PMID: 28348410; PubMed Central PMCID: PMC5379069.
5: Farmer KL, Thomas MS. Isolation and characterization of Burkholderia cenocepacia mutants deficient in pyochelin production: pyochelin biosynthesis is sensitive to sulfur availability. J Bacteriol. 2004 Jan;186(2):270-7. PubMed PMID: 14702294; PubMed Central PMCID: PMC305768.
6: Reimmann C, Serino L, Beyeler M, Haas D. Dihydroaeruginoic acid synthetase and pyochelin synthetase, products of the pchEF genes, are induced by extracellular pyochelin in Pseudomonas aeruginosa. Microbiology. 1998 Nov;144 ( Pt 11):3135-48. PubMed PMID: 9846750.
7: Michel L, González N, Jagdeep S, Nguyen-Ngoc T, Reimmann C. PchR-box recognition by the AraC-type regulator PchR of Pseudomonas aeruginosa requires the siderophore pyochelin as an effector. Mol Microbiol. 2005 Oct;58(2):495-509. PubMed PMID: 16194235.
8: Ben Haj Khalifa A, Moissenet D, Vu Thien H, Khedher M. [Virulence factors in Pseudomonas aeruginosa: mechanisms and modes of regulation]. Ann Biol Clin (Paris). 2011 Jul-Aug;69(4):393-403. doi: 10.1684/abc.2011.0589. Review. French. PubMed PMID: 21896403.
9: Cobessi D, Celia H, Pattus F. Crystal structure at high resolution of ferric-pyochelin and its membrane receptor FptA from Pseudomonas aeruginosa. J Mol Biol. 2005 Sep 30;352(4):893-904. PubMed PMID: 16139844.
10: Meisel JD, Panda O, Mahanti P, Schroeder FC, Kim DH. Chemosensation of bacterial secondary metabolites modulates neuroendocrine signaling and behavior of C. elegans. Cell. 2014 Oct 9;159(2):267-80. doi: 10.1016/j.cell.2014.09.011. PubMed PMID: 25303524; PubMed Central PMCID: PMC4194030.
11: Wendler S, Otto A, Ortseifen V, Bonn F, Neshat A, Schneiker-Bekel S, Walter F, Wolf T, Zemke T, Wehmeier UF, Hecker M, Kalinowski J, Becher D, Pühler A. Comprehensive proteome analysis of Actinoplanes sp. SE50/110 highlighting the location of proteins encoded by the acarbose and the pyochelin biosynthesis gene cluster. J Proteomics. 2015 Jul 1;125:1-16. doi: 10.1016/j.jprot.2015.04.013. Epub 2015 Apr 18. PubMed PMID: 25896738.
12: Tseng CF, Burger A, Mislin GL, Schalk IJ, Yu SS, Chan SI, Abdallah MA. Bacterial siderophores: the solution stoichiometry and coordination of the Fe(III) complexes of pyochelin and related compounds. J Biol Inorg Chem. 2006 Jun;11(4):419-32. Epub 2006 Mar 21. PubMed PMID: 16550426.
13: Youard ZA, Reimmann C. Stereospecific recognition of pyochelin and enantio-pyochelin by the PchR proteins in fluorescent pseudomonads. Microbiology. 2010 Jun;156(Pt 6):1772-82. doi: 10.1099/mic.0.037796-0. Epub 2010 Mar 4. PubMed PMID: 20203054.
14: Lin PC, Youard ZA, Reimmann C. In vitro-binding of the natural siderophore enantiomers pyochelin and enantiopyochelin to their AraC-type regulators PchR in Pseudomonas. Biometals. 2013 Dec;26(6):1067-73. doi: 10.1007/s10534-013-9676-5. Epub 2013 Sep 15. PubMed PMID: 24037597.
15: Orazi G, O'Toole GA. Pseudomonas aeruginosa Alters Staphylococcus aureus Sensitivity to Vancomycin in a Biofilm Model of Cystic Fibrosis Infection. MBio. 2017 Jul 18;8(4). pii: e00873-17. doi: 10.1128/mBio.00873-17. PubMed PMID: 28720732; PubMed Central PMCID: PMC5516255.
16: Yang B, Hoegy F, Mislin GL, Mesini PJ, Schalk IJ. Terbium, a fluorescent probe for investigation of siderophore pyochelin interactions with its outer membrane transporter FptA. J Inorg Biochem. 2011 Oct;105(10):1293-8. doi: 10.1016/j.jinorgbio.2011.03.016. Epub 2011 Apr 2. PubMed PMID: 21861955.
17: Maspoli A, Wenner N, Mislin GL, Reimmann C. Functional analysis of pyochelin-/enantiopyochelin-related genes from a pathogenicity island of Pseudomonas aeruginosa strain PA14. Biometals. 2014 Jun;27(3):559-73. doi: 10.1007/s10534-014-9729-4. Epub 2014 Mar 30. PubMed PMID: 24682869.
18: Ong KS, Cheow YL, Lee SM. The role of reactive oxygen species in the antimicrobial activity of pyochelin. J Adv Res. 2017 Jul;8(4):393-398. doi: 10.1016/j.jare.2017.05.007. Epub 2017 May 21. PubMed PMID: 28580180; PubMed Central PMCID: PMC5447373.
19: Reimmann C. Inner-membrane transporters for the siderophores pyochelin in Pseudomonas aeruginosa and enantio-pyochelin in Pseudomonas fluorescens display different enantioselectivities. Microbiology. 2012 May;158(Pt 5):1317-24. doi: 10.1099/mic.0.057430-0. Epub 2012 Feb 16. PubMed PMID: 22343350.
20: Cunrath O, Gasser V, Hoegy F, Reimmann C, Guillon L, Schalk IJ. A cell biological view of the siderophore pyochelin iron uptake pathway in Pseudomonas aeruginosa. Environ Microbiol. 2015 Jan;17(1):171-85. doi: 10.1111/1462-2920.12544. Epub 2014 Jul 15. PubMed PMID: 24947078.
2: Youard ZA, Wenner N, Reimmann C. Iron acquisition with the natural siderophore enantiomers pyochelin and enantio-pyochelin in Pseudomonas species. Biometals. 2011 Jun;24(3):513-22. doi: 10.1007/s10534-010-9399-9. Epub 2010 Dec 25. Review. PubMed PMID: 21188474.
3: Noël S, Hoegy F, Rivault F, Rognan D, Schalk IJ, Mislin GL. Synthesis and biological properties of thiazole-analogues of pyochelin, a siderophore of Pseudomonas aeruginosa. Bioorg Med Chem Lett. 2014 Jan 1;24(1):132-5. doi: 10.1016/j.bmcl.2013.11.054. Epub 2013 Dec 4. PubMed PMID: 24332092.
4: Lin J, Zhang W, Cheng J, Yang X, Zhu K, Wang Y, Wei G, Qian PY, Luo ZQ, Shen X. A Pseudomonas T6SS effector recruits PQS-containing outer membrane vesicles for iron acquisition. Nat Commun. 2017 Mar 28;8:14888. doi: 10.1038/ncomms14888. PubMed PMID: 28348410; PubMed Central PMCID: PMC5379069.
5: Farmer KL, Thomas MS. Isolation and characterization of Burkholderia cenocepacia mutants deficient in pyochelin production: pyochelin biosynthesis is sensitive to sulfur availability. J Bacteriol. 2004 Jan;186(2):270-7. PubMed PMID: 14702294; PubMed Central PMCID: PMC305768.
6: Reimmann C, Serino L, Beyeler M, Haas D. Dihydroaeruginoic acid synthetase and pyochelin synthetase, products of the pchEF genes, are induced by extracellular pyochelin in Pseudomonas aeruginosa. Microbiology. 1998 Nov;144 ( Pt 11):3135-48. PubMed PMID: 9846750.
7: Michel L, González N, Jagdeep S, Nguyen-Ngoc T, Reimmann C. PchR-box recognition by the AraC-type regulator PchR of Pseudomonas aeruginosa requires the siderophore pyochelin as an effector. Mol Microbiol. 2005 Oct;58(2):495-509. PubMed PMID: 16194235.
8: Ben Haj Khalifa A, Moissenet D, Vu Thien H, Khedher M. [Virulence factors in Pseudomonas aeruginosa: mechanisms and modes of regulation]. Ann Biol Clin (Paris). 2011 Jul-Aug;69(4):393-403. doi: 10.1684/abc.2011.0589. Review. French. PubMed PMID: 21896403.
9: Cobessi D, Celia H, Pattus F. Crystal structure at high resolution of ferric-pyochelin and its membrane receptor FptA from Pseudomonas aeruginosa. J Mol Biol. 2005 Sep 30;352(4):893-904. PubMed PMID: 16139844.
10: Meisel JD, Panda O, Mahanti P, Schroeder FC, Kim DH. Chemosensation of bacterial secondary metabolites modulates neuroendocrine signaling and behavior of C. elegans. Cell. 2014 Oct 9;159(2):267-80. doi: 10.1016/j.cell.2014.09.011. PubMed PMID: 25303524; PubMed Central PMCID: PMC4194030.
11: Wendler S, Otto A, Ortseifen V, Bonn F, Neshat A, Schneiker-Bekel S, Walter F, Wolf T, Zemke T, Wehmeier UF, Hecker M, Kalinowski J, Becher D, Pühler A. Comprehensive proteome analysis of Actinoplanes sp. SE50/110 highlighting the location of proteins encoded by the acarbose and the pyochelin biosynthesis gene cluster. J Proteomics. 2015 Jul 1;125:1-16. doi: 10.1016/j.jprot.2015.04.013. Epub 2015 Apr 18. PubMed PMID: 25896738.
12: Tseng CF, Burger A, Mislin GL, Schalk IJ, Yu SS, Chan SI, Abdallah MA. Bacterial siderophores: the solution stoichiometry and coordination of the Fe(III) complexes of pyochelin and related compounds. J Biol Inorg Chem. 2006 Jun;11(4):419-32. Epub 2006 Mar 21. PubMed PMID: 16550426.
13: Youard ZA, Reimmann C. Stereospecific recognition of pyochelin and enantio-pyochelin by the PchR proteins in fluorescent pseudomonads. Microbiology. 2010 Jun;156(Pt 6):1772-82. doi: 10.1099/mic.0.037796-0. Epub 2010 Mar 4. PubMed PMID: 20203054.
14: Lin PC, Youard ZA, Reimmann C. In vitro-binding of the natural siderophore enantiomers pyochelin and enantiopyochelin to their AraC-type regulators PchR in Pseudomonas. Biometals. 2013 Dec;26(6):1067-73. doi: 10.1007/s10534-013-9676-5. Epub 2013 Sep 15. PubMed PMID: 24037597.
15: Orazi G, O'Toole GA. Pseudomonas aeruginosa Alters Staphylococcus aureus Sensitivity to Vancomycin in a Biofilm Model of Cystic Fibrosis Infection. MBio. 2017 Jul 18;8(4). pii: e00873-17. doi: 10.1128/mBio.00873-17. PubMed PMID: 28720732; PubMed Central PMCID: PMC5516255.
16: Yang B, Hoegy F, Mislin GL, Mesini PJ, Schalk IJ. Terbium, a fluorescent probe for investigation of siderophore pyochelin interactions with its outer membrane transporter FptA. J Inorg Biochem. 2011 Oct;105(10):1293-8. doi: 10.1016/j.jinorgbio.2011.03.016. Epub 2011 Apr 2. PubMed PMID: 21861955.
17: Maspoli A, Wenner N, Mislin GL, Reimmann C. Functional analysis of pyochelin-/enantiopyochelin-related genes from a pathogenicity island of Pseudomonas aeruginosa strain PA14. Biometals. 2014 Jun;27(3):559-73. doi: 10.1007/s10534-014-9729-4. Epub 2014 Mar 30. PubMed PMID: 24682869.
18: Ong KS, Cheow YL, Lee SM. The role of reactive oxygen species in the antimicrobial activity of pyochelin. J Adv Res. 2017 Jul;8(4):393-398. doi: 10.1016/j.jare.2017.05.007. Epub 2017 May 21. PubMed PMID: 28580180; PubMed Central PMCID: PMC5447373.
19: Reimmann C. Inner-membrane transporters for the siderophores pyochelin in Pseudomonas aeruginosa and enantio-pyochelin in Pseudomonas fluorescens display different enantioselectivities. Microbiology. 2012 May;158(Pt 5):1317-24. doi: 10.1099/mic.0.057430-0. Epub 2012 Feb 16. PubMed PMID: 22343350.
20: Cunrath O, Gasser V, Hoegy F, Reimmann C, Guillon L, Schalk IJ. A cell biological view of the siderophore pyochelin iron uptake pathway in Pseudomonas aeruginosa. Environ Microbiol. 2015 Jan;17(1):171-85. doi: 10.1111/1462-2920.12544. Epub 2014 Jul 15. PubMed PMID: 24947078.
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